Cas no 475-38-7 (Naphthazarin)

Naphthazarin structure

Product Name:Naphthazarin

CAS No:475-38-7

Molecular Formula:C₁₀H₆O₄

Molecular Weight:190.1522

MDL:MFCD00001685

CID:37632

PubChem ID:87568519

Naphthazarin Properties

Names and Identifiers

- 5,8-dihydroxy-1,4-naphthoquinone
- 5,8-Dihydroxy-1,4-naphthalenedione
- 5,8-dihydroxynaphthalene-1,4-dione
- DIHYDROXY-1,4-NAPHTHOQUINONE,5,8-(RG)
- Naphthazarin
- Naphthazarine
- Naphthazarone
- 5,8-Dihydroxynaphthoquinone
- NAPHTHAZALIN
- 5,8-Dihydroxynaphthalene-1,4(4aH,8aH)-dione
- 5,8-Dihydroxy-1,4-naphthosemiquinone
- Dihydroxynaphthoquinone
- S9IX5I5C0K
- 1,4-NAPHTHOQUINONE, 5,8-DIHYDROXY-
- NSC26647
- 5,8-Dihydroxy-[1,4]naphthoquinone
- NSC344555
- 1,4-Naphth
- DHNQ
- FT-0619861
- ?5,8-Dihydroxy-1,4-naphthoquinone
- AKOS015914982
- D2070
- NSC-26647
- DTXSID00197161
- Q4639550
- SCHEMBL10866768
- doi:10.14272/RQNVIKXOOKXAJQ-UHFFFAOYSA-N
- NSC-344555
- AE-641/01108012
- CCRIS 6670
- NQ-2
- 5,8-Dihydroxy-1,4-naphthoquinone, technical grade
- 1,5-dihydroxy-4,8-naphthoquinone
- 1, 5,8-dihydroxy-
- SCHEMBL149279
- 10.14272/RQNVIKXOOKXAJQ-UHFFFAOYSA-N.1
- CHEBI:28849
- NCI60_002143
- 475-38-7
- EINECS 207-495-4
- CHEMBL274056
- 10.14272/RQNVIKXOOKXAJQ-UHFFFAOYSA-N
- W-109038
- doi:10.14272/RQNVIKXOOKXAJQ-UHFFFAOYSA-N.1
- CS-0132365
- NAPTHAZARIN NPHZ
- UNII-S9IX5I5C0K
- MFCD00001685
- BDBM50060898
- AS-76136
- NS00021166
- T70948
- DIHYDROXY-1,4-NAPHTHALENEDIONE, 5,8-
- RQNVIKXOOKXAJQ-UHFFFAOYSA-N
- InChI=1/C10H6O4/c11-5-1-2-6(12)10-8(14)4-3-7(13)9(5)10/h1-4,11-12
- 1,4-Naphthalenedione, 5,8-dihydroxy-
- HY-N7526
- 5,4-naphthosemiquinone
- 5,8-Dihydroxynaphthaquinone
- SY048871
- DB-051459
- +Expand
- MDL： MFCD00001685
- InChIKey： RQNVIKXOOKXAJQ-UHFFFAOYSA-N
- Inchi： 1S/C10H6O4/c11-5-1-2-6(12)10-8(14)4-3-7(13)9(5)10/h1-4,11-12H
- SMILES： O([H])C1C([H])=C([H])C(=C2C(C([H])=C([H])C(C2=1)=O)=O)O[H]
- BRN： 880561

Computed Properties

Exact Mass: 190.02700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 190.026609
Heavy Atom Count: 14
Complexity: 277
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: 6
Surface Charge: 0
Topological Polar Surface Area: 74.6

Experimental Properties

LogP: 1.03300
PSA: 74.60000
Refractive Index: 1.5280 (estimate)
Water Partition Coefficient: Soluble in water (5520 mg/L 25.).
Boiling Point: 285.64°C (rough estimate)
Melting Point: 220-230 °C (lit.)
Flash Point: 269.2°C
Color/Form: Not determined
Solubility: Not determined
Density: 1.3366 (rough estimate)

Naphthazarin Security Information

Symbol: GHS07
RTECS：QL7970000
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S22-S24/25-S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Prompt：warning
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Risk Phrases： R36/37/38

Naphthazarin Customs Data

HS CODE：2914690090
Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Naphthazarin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MRO-100mg	5,8-Dihydroxynaphthalene-1,4-dione	475-38-7	98%	100mg	$55.00	2024-05-01
A2B Chem LLC	AB68676-100mg	5,8-Dihydroxynaphthalene-1,4-dione	475-38-7	98%	100mg	$50.00	2024-04-20
Aaron	AR003N00-100mg	5,8-Dihydroxynaphthalene-1,4-dione	475-38-7	95%	100mg	$47.00
abcr	AB126606-1 g	5,8-Dihydroxy-1,4-naphthoquinone, tech., 90%; .	475-38-7	90%	1g	€82.50	2023-05-10
AK Scientific	S310-1g	5,8-Dihydroxy-1,4-naphthoquinone	475-38-7	95%	1g	$407	2023-09-15
Alichem	A219006522-5g	5,8-Dihydroxynaphthalene-1,4-dione	475-38-7	95%	5g	$358.44	2023-09-01
Apollo Scientific	OR01425-1g	5,8-Dihydroxy-1,4-naphthoquinone	475-38-7	tech	1g	£145.00	2023-09-01
Chemenu	CM140072-5g	5,8-Dihydroxy-1,4-naphthoquinone	475-38-7	95%	5g	$326	2021-08-05
eNovation Chemicals LLC	D378537-1g	5,8-Dihydroxy-1,4-naphthoquinone	475-38-7	97%	1g	$260	2022-09-07
MedChemExpress	HY-N7526-100mg	Naphthazarin	475-38-7	99.15%	100mg	￥750	2024-07-20

Naphthazarin Suppliers

Shanghai Huici Pharmaceutical Technology Co., LTD

Audited Supplier

(CAS:475-38-7)

MR./MRS.:ZHANG JING LI

Phone:19372841038

Email:lixing@pharmahuici.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:475-38-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:475-38-7)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Naphthazarin Related Literature

1. Aspects of the oxidation of naphthazarin as studied by pulse radiolysis

Tulsi Mukherjee,Edward J. Land,A. John Swallow,J. Malcolm Bruce,Paul. C. Beaumont,Barry J. Parsons J. Chem. Soc. Faraday Trans. 1 1988 84 3423
2. Properties of hydrogen bonds in 5,8-dihydroxy-1,4-naphthoquinone and 1,4-dihydroxy-9,10-anthraquinone; reaction with bases in aqueous solution

Frank Hibbert,Karen J. Spiers J. Chem. Soc. Perkin Trans. 2 1987 1617
3. Selective extraction and determination of beryllium in real samples using amino-5,8-dihydroxy-1,4-naphthoquinone functionalized magnetic MIL-53 as a novel nanoadsorbent

Soheyla Rezabeyk,Mahboobeh Manoochehri RSC Adv. 2020 10 36897
4. Interstrand DNA covalent binding of two dinuclear Ru(ii) complexes. Influence of the extra ring of the bridging ligand on the DNA interaction and cytotoxic activity

Héctor J. Lozano,Natalia Busto,Gustavo Espino,Arancha Carbayo,José M. Leal,James A. Platts,Bego?a García Dalton Trans. 2017 46 3611
5. Conversion of shikonin angelate into [2,2-dimethyl-1-(2-methylcrotonoyloxy)cyclobutyl]-5,8-dihydroxy-1,4-naphthoquinone; a novel cyclisation of a 4-methylpent-3-enyl side chain in a natural quinone

Muhammed Afzal,Mikdad Tofeeq J. Chem. Soc. Perkin Trans. 1 1976 1579
6. Selective extraction and determination of beryllium in real samples using amino-5,8-dihydroxy-1,4-naphthoquinone functionalized magnetic MIL-53 as a novel nanoadsorbent

Soheyla Rezabeyk,Mahboobeh Manoochehri RSC Adv. 2020 10 36897
7. Naphthoquinones of the spinochrome class: occurrence, isolation, biosynthesis and biomedical applications

Yakun Hou,Elena A. Vasileva,Alan Carne,Michelle McConnell,Alaa El-Din A. Bekhit,Natalia P. Mishchenko RSC Adv. 2018 8 32637
8. Aqueous photoproduction of Au nanoparticles by natural organic matter: effect of NaBH4 reduction

Zilu Liu,Pengfei Xie,Jiahai Ma Environ. Sci.: Nano 2016 3 707
9. Excited state deactivation mechanisms in Shikonin rationalized from its naphthoquinone parent structures

Catarina M. Pinto,Jo?o Pina,Estefanía Delgado-Pinar,J. Sérgio Seixas de Melo Phys. Chem. Chem. Phys. 2022 24 20348
10. Acid–base characteristics of naphthazarin and solution equilibria of yttrium(III) chelates

Kamal A. Idriss,Magda M. S. Saleh Analyst 1993 118 223

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Cas no 475-38-7 (Naphthazarin)

Naphthazarin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Naphthazarin Security Information

Naphthazarin Customs Data

China Customs Code:

Overview:

Summary:

Naphthazarin Price

Naphthazarin Suppliers

Naphthazarin Related Literature

Related Categories

475-38-7 (Naphthazarin) Related Products